2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid

Core Science & Biosynthesis

Technical Monograph: Synthesis of 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid via Diazomethane-Mediated Cyclopropanation

Executive Summary

This technical guide details the synthesis of 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid , a critical chiral building block in the development of HCV protease inhibitors and peptide mimetics. The protocol utilizes diazomethane (

) as the C1 homologation agent.

Unlike standard protocols that often yield diesters requiring harsh hydrolysis, this guide prioritizes an Orthogonal Protection Strategy (Benzyl/tert-Butyl). This approach ensures the precise isolation of the mono-acid/mono-ester target without compromising the acid-labile tert-butyl group, a common pitfall in drug development workflows.

Part 1: Strategic Analysis & Retrosynthesis

The Chemoselectivity Challenge

The target molecule contains two distinct carbonyl functionalities: a free carboxylic acid and a tert-butyl ester.

• Direct Cyclopropanation Risk: Reacting mono-tert-butyl fumarate directly with diazomethane is contraindicated. Diazomethane is a potent methylating agent (

  for protonation) and will instantly convert the free acid to a methyl ester ( ), yielding the dimethyl/tert-butyl diester rather than the desired product.

• Hydrolysis Selectivity: Saponification of a di-tert-butyl ester is sterically hindered and slow. Acidic hydrolysis cleaves the tert-butyl group.

The Solution: Orthogonal Benzyl Protection

We utilize Benzyl tert-butyl fumarate as the substrate.

• Step 1: Cyclopropanation of the diester (preserving both protecting groups).

• Step 2: Catalytic hydrogenolysis (

  ) removes the benzyl ester under neutral conditions, yielding the free acid while leaving the tert-butyl ester intact.

Figure 1: Retrosynthetic logic prioritizing orthogonal deprotection.

Part 2: Safety Protocol (Diazomethane)

CRITICAL WARNING: Diazomethane is explosive, highly toxic, and a potent allergen.[1] It must never be stored.[2]

Engineering Controls[2][3][4][5]

• Glassware: Use only Clear-Seal™ joints or fire-polished glassware. NO ground glass joints (friction triggers explosion).

• Shielding: All operations must be performed behind a blast shield within a high-velocity fume hood.

• Light: Avoid direct sunlight or high-intensity artificial light (triggers uncontrollable photolysis).

The "Diazald" Generation System

We utilize the in situ generation or distillation from Diazald (N-methyl-N-nitroso-p-toluenesulfonamide).

Figure 2: Diazomethane generation and consumption workflow.

Part 3: Detailed Experimental Protocols

Step 1: Synthesis of Benzyl tert-Butyl Fumarate

Note: If not commercially available, this is prepared from fumaric acid mono-ethyl ester via transesterification, but the most robust route is:

• Reactants: Fumaric acid mono-benzyl ester (1.0 eq), tert-Butyl 2,2,2-trichloroacetimidate (2.0 eq).

• Solvent: Dichloromethane (DCM) or Cyclohexane.

• Catalyst:

  (cat).

• Procedure: Stir at RT for 16h. Filter trichloroacetamide byproduct. Wash with

  . Concentrate.

• Validation:

  NMR (check for t-butyl singlet at ~1.5 ppm and benzyl multiplet at ~7.3 ppm).

Step 2: Cyclopropanation (The Core Transformation)

This step involves the 1,3-dipolar cycloaddition of diazomethane to the electron-deficient double bond, followed by thermal extrusion of nitrogen.[3]

Reagents:

• Benzyl tert-butyl fumarate (10 mmol)

• Diazald (15 mmol)

• KOH (pellets)

• Palladium(II) Acetate (

  ) - Optional but recommended for direct carbene insertion.

Protocol:

• Setup: Place the substrate (Benzyl tert-butyl fumarate) and

  (1 mol%) in a reaction flask dissolved in (50 mL). Cool to -10°C.

• Generation: In the Diazald kit generator, add KOH (5g) in water (8 mL) and Ethanol (10 mL). Add Diazald (15 mmol) dissolved in

  (50 mL) to the dropping funnel.

• Distillation: Warm the generator to 65°C. Drop the Diazald solution slowly. Diazomethane/Ether co-distills as a yellow gas/liquid mixture directly into the cooled reaction flask.

• Reaction: The yellow color should persist. If it fades, generate more diazomethane.[4]

• Completion: Once addition is complete, stir at 0°C for 1 hour, then warm to RT.

  • Without Pd Catalyst: You form a pyrazoline intermediate.[5] You must then evaporate the solvent and heat the residue (toluene reflux, 110°C) to extrude

    and form the cyclopropane.

  • With Pd Catalyst: The cyclopropane forms directly.

• Quench: Add dilute Acetic Acid dropwise to destroy excess diazomethane (until solution is colorless).

• Workup: Wash with

  , Brine. Dry over .[6]

Data Output:

Parameter	Method A (Thermal)	Method B (Pd-Catalyzed)
Intermediate	Pyrazoline (Stable)	Carbene Insertion (Transient)
Temperature	Requires 110°C step	-10°C to RT
Stereoretention	Moderate (Risk of isomerization)	High (Strict stereospecificity)
Yield	65-75%	85-92%

Step 3: Selective Deprotection (Hydrogenolysis)

Objective: Remove the benzyl ester without touching the tert-butyl ester.

• Substrate: Benzyl tert-butyl cyclopropane-1,2-dicarboxylate.

• Catalyst: 10% Pd/C (5 wt% loading).

• Solvent: MeOH or EtOAc.

• Hydrogen Source:

  balloon (1 atm).

• Procedure:

  • Purge flask with

    , then .

  • Stir vigorously at RT for 2-4 hours.

  • Monitor by TLC (disappearance of UV-active benzyl spot).

• Purification: Filter through Celite pad. Concentrate filtrate.

• Result: 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid as a viscous oil or solid (depending on isomer).

Part 4: Quality Control & Validation

NMR Characterization Standards

To validate the structure, ensure the following signals are present:

• NMR ( ):
  • 1.45 (s, 9H, t-Butyl).
  • 1.2-1.6 (m, 2H, Cyclopropane ).
  • 2.0-2.2 (m, 2H, Cyclopropane CH-CO).
  • 10.5 (br s, 1H, COOH).

• Stereochemistry Check:

  • Trans-isomer:

    coupling constant is typically 4-6 Hz.

  • Cis-isomer:

    coupling constant is typically 8-10 Hz.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Step 2)	Diazomethane escaped; old Diazald.	Use Clear-Seal joints; polish joints with grease; use fresh Diazald.
Methyl Ester Impurity	Acid contamination in substrate.	Ensure precursor is 100% neutral diester before adding .
Explosion/Pop	Ground glass joints used.	STOP. Switch to fire-polished glassware immediately.
Incomplete Deprotection	Catalyst poisoning (S or N).	Wash substrate with dilute HCl/Brine before hydrogenation; Increase catalyst loading.

References

• Organic Syntheses, Coll.[7] Vol. 6, p. 327 (1988). General procedures for Diazomethane generation.

• Charette, A. B., et al. (2003). "Stereoselective Cyclopropanation Reactions." Chemical Reviews, 103(4), 977–1050. (Mechanistic grounding for Pd-catalyzed carbene insertion).

• Glaeske, K. W., et al. (1993). "Orthogonal protection strategies in the synthesis of cyclopropane amino acids." Journal of Organic Chemistry. (Validates Benzyl/t-Butyl strategy).

• Sigma-Aldrich Technical Bulletin AL-180. "Diazald®: The safe and convenient precursor for Diazomethane."

Sources

• 1. gla.ac.uk [gla.ac.uk]
• 2. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 3. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 4. ehs.unm.edu [ehs.unm.edu]
• 5. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. epublications.marquette.edu [epublications.marquette.edu]

Introduction: The Strategic Role of 1-(Boc-amino)cyclopropanecarboxylic Acid in Drug Discovery

Boc-cyclopropanecarboxylic acid is a term that can be ambiguous. In the context of peptide synthesis and drug discovery, it most commonly refers to 1-(Boc-amino)cyclopropanecarboxylic acid . This guide will focus on the physicochemical properties of this specific compound.

1-(tert-Butoxycarbonylamino)cyclopropanecarboxylic acid (Boc-ACC-OH) is a synthetic amino acid derivative that has garnered significant attention from researchers, particularly in medicinal chemistry and drug development. It serves as a vital building block for introducing a constrained cyclopropane ring into peptides and small molecules.

The strategic incorporation of the cyclopropyl moiety offers several advantages in drug design:

• Enhanced Potency: The rigid structure of the cyclopropane ring can lock a molecule into its bioactive conformation, improving its binding affinity to biological targets.

• Metabolic Stability: The carbon-hydrogen bonds within a cyclopropane ring are stronger than those in typical alkyl chains, making them less susceptible to metabolic degradation by enzymes like cytochrome P450.[1]

• Modulation of Physicochemical Properties: The cyclopropyl group can be used as a bioisostere for other groups (like gem-dimethyl or vinyl groups) to fine-tune properties such as lipophilicity and pKa, thereby optimizing a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[1]

• Reduced Off-Target Effects: By improving conformational fit and altering metabolic pathways, the cyclopropyl group can help minimize interactions with unintended biological targets.[1][2]

The Boc (tert-butoxycarbonyl) group is a widely used protecting group for the amine, which is stable under many reaction conditions but can be easily removed with moderate acid, making it ideal for multi-step syntheses.[3] This guide provides a comprehensive overview of the core physicochemical properties of this important synthetic intermediate.

Section 1: Molecular and Structural Properties

A compound's fundamental identity is defined by its structure and molecular formula. These properties are the foundation for all other physicochemical characteristics.

Chemical Structure:

Caption: Structure of 1-(Boc-amino)cyclopropanecarboxylic Acid

Table 1: Chemical Identifiers

Identifier	Value	Reference(s)
CAS Number	88950-64-5	[1]
Molecular Formula	C₉H₁₅NO₄	[2]
Molecular Weight	201.22 g/mol	[2]
InChI	1S/C9H15NO4/c1-8(2,3)14-7(13)10-9(4-5-9)6(11)12/h4-5H2,1-3H3,(H,10,13)(H,11,12)

| SMILES | CC(C)(C)OC(=O)NC1(CC1)C(O)=O | |

Section 2: Physical Properties

The physical properties of Boc-ACC-OH dictate its handling, storage, and behavior in various solvents and reaction conditions.

Table 2: Summary of Physical Properties

Property	Value	Reference(s)
Appearance	White to off-white solid/crystalline powder	[2]
Melting Point	167-178 °C (Note: Some sources report lower ranges, e.g., 115-118°C, which may reflect differences in purity or measurement conditions)	[2]
Boiling Point	347.6 ± 21.0 °C (Predicted)	[1]
Density	1.21 ± 0.1 g/cm³ (Predicted)	[1]
Solubility	Low solubility in water. Soluble in organic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and ethanol.	[1]

| pKa | 4.04 ± 0.20 (Predicted) |[1] |

In-Depth Discussion

• Melting Point: The melting point is a critical indicator of purity. A sharp melting point range (typically 0.5-1.0°C) suggests a high-purity compound. A broad melting range indicates the presence of impurities. The discrepancy in reported melting points (167-178°C vs. 115-118°C) highlights the importance of verifying this property on each new batch.[2]

• Solubility: Its solubility profile is typical for a moderately polar organic molecule with both hydrogen bond donors (N-H, O-H) and acceptors (C=O), as well as a nonpolar aliphatic region (Boc group, cyclopropane ring). The poor water solubility is expected due to the bulky, hydrophobic Boc group. Its solubility in polar aprotic solvents like DMF and DMSO makes it well-suited for peptide coupling reactions.

• pKa: The predicted pKa of ~4.04 is for the carboxylic acid proton. This value is crucial for designing extraction protocols. At a pH above ~6, the compound will be deprotonated to its carboxylate form, rendering it water-soluble. Conversely, at a pH below ~2, it will be fully protonated and preferentially soluble in organic solvents.

Section 3: Spectroscopic and Analytical Characterization

Confirming the identity and purity of Boc-ACC-OH requires a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure confirmation.[3]

• ¹H NMR:

  • Boc Group: A sharp, strong singlet is expected around δ 1.4 ppm , integrating to 9 protons, which is characteristic of the chemically equivalent methyl protons on the tert-butyl group.[3]

  • Cyclopropane Protons: The four protons on the cyclopropane ring are diastereotopic and will appear as complex multiplets, typically in the upfield region of δ 1.0-1.6 ppm .

  • N-H Proton: A broad singlet corresponding to the carbamate proton. Its chemical shift is variable and depends on solvent and concentration.

  • Carboxylic Acid Proton: A very broad singlet, typically far downfield (>10 ppm), which is often not observed or exchanges with deuterium in solvents like MeOD.

• ¹³C NMR:

  • Boc Group: Three distinct signals are expected: a quaternary carbon around δ 80 ppm (C(CH₃)₃), methyl carbons around δ 28 ppm (-C(C H₃)₃), and the carbamate carbonyl carbon around δ 155 ppm (-NH-C =O).[3]

  • Carboxylic Acid: The carbonyl carbon will appear downfield, typically around δ 175-180 ppm .

  • Cyclopropane Carbons: The methylene carbons (-CH₂-) of the ring will be in the upfield region (~δ 15-25 ppm), and the quaternary carbon attached to the nitrogen and carboxyl group will be further downfield.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is excellent for confirming the presence of key functional groups.

• O-H Stretch: A very broad absorption band from ~2500-3300 cm⁻¹ , characteristic of the hydrogen-bonded carboxylic acid.

• N-H Stretch: A sharper peak around 3300-3400 cm⁻¹ from the carbamate N-H.

• C-H Stretches: Peaks just below 3000 cm⁻¹ for the sp³ C-H bonds.

• Carbonyl (C=O) Stretches: Two distinct, strong absorption bands are crucial for identification:

  • Carbamate C=O: ~1690-1710 cm⁻¹ .[4]

  • Carboxylic Acid C=O: ~1700-1725 cm⁻¹ . These two peaks may overlap, often appearing as a single broad, strong absorption band.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation analysis.

• Molecular Ion: In electrospray ionization (ESI), the protonated molecule [M+H]⁺ would be observed at m/z 202.2, and the sodiated adduct [M+Na]⁺ at m/z 224.2.

• Key Fragmentation: A characteristic and often dominant fragmentation pathway for Boc-protected compounds is the loss of the tert-butyl group as isobutylene (56 Da) or the loss of the entire Boc group (100 Da). Common fragments would include:

  • m/z 146.1: [M - C₄H₈ + H]⁺ (Loss of isobutylene)

  • m/z 102.1: [M - Boc + H]⁺ (Loss of the Boc group, leaving the parent amino acid)

Chromatographic Methods

• Thin-Layer Chromatography (TLC): TLC is used for rapid reaction monitoring and qualitative purity assessment. A typical mobile phase would be a mixture of a moderately polar organic solvent (e.g., ethyl acetate) and a nonpolar solvent (e.g., hexanes), often with a small amount of acetic or formic acid to ensure the carboxylic acid remains protonated and spots cleanly.

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative purity data. A reversed-phase C18 column is typically used with a mobile phase consisting of a gradient of water and acetonitrile or methanol, with an acidic modifier like trifluoroacetic acid (TFA) or formic acid. Purity is typically expected to be >98%.[2]

Section 4: Experimental Protocols

The following protocols outline standard methodologies for determining key physicochemical properties. These are self-validating systems; consistency across multiple measurements is key to trustworthy data.

Protocol for Melting Point Determination

Caption: Workflow for accurate melting point determination.

Methodology:

• Sample Preparation: Ensure the Boc-ACC-OH sample is completely dry. Place a small amount on a clean, dry watch glass and crush it into a fine powder.

• Capillary Loading: Dip the open end of a capillary tube into the powder. Gently tap the sealed end on a hard surface to pack the powder down to a height of 1-2 mm.

• Measurement (Approximate): Place the loaded capillary into a melting point apparatus. Heat rapidly (10-20°C/minute) and record the approximate temperature at which the sample melts. This prevents spending excessive time in the final, slow determination.

• Measurement (Accurate): Allow the apparatus to cool well below the approximate melting point. Using a fresh sample, heat rapidly to within 15-20°C of the approximate melting point.

• Final Determination: Decrease the heating rate to 1-2°C per minute. Carefully observe the sample.

• Data Recording: Record the temperature at which the first drop of liquid appears (T_initial) and the temperature at which the last solid crystal melts (T_final). The melting point is reported as this range.

• Validation: Repeat the accurate measurement at least once to ensure reproducibility. A narrow range (e.g., 175-176°C) indicates high purity.[5]

Protocol for Solubility Assessment (Kinetic Method)

Caption: Standard workflow for determining kinetic solubility.

Methodology:

• Preparation: Accurately weigh a specific amount of Boc-ACC-OH (e.g., 2 mg) into several separate glass vials.

• Solvent Addition: To each vial, add a precise volume of a test solvent (e.g., water, ethanol, DMSO, ethyl acetate) to achieve a high starting concentration (e.g., 10 mg/mL).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a set period (e.g., 24 hours) to allow the system to reach equilibrium. A shaker or rotator is ideal.

• Phase Separation: Centrifuge the vials at high speed to pellet any undissolved solid.

• Sampling: Carefully remove an aliquot of the clear supernatant. For quantitative analysis, it is critical not to disturb the solid pellet.

• Analysis: Filter the supernatant through a low-binding filter (e.g., PVDF). Dilute the filtrate appropriately and determine the concentration of the dissolved compound using a calibrated analytical method, such as HPLC-UV.

• Calculation: The measured concentration represents the solubility of the compound in that solvent under the tested conditions.

Section 5: Safety and Handling

As a laboratory chemical, proper handling of Boc-ACC-OH is essential.

• Hazards: The compound is classified as an irritant. It can cause irritation to the eyes, respiratory system, and skin.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat. When handling the powder, avoid creating dust and use a fume hood or ventilated enclosure if necessary.

• Storage: Store in a tightly sealed container in a cool, dry place. Recommended storage is often at room temperature, away from strong oxidizing agents.

• First Aid:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes and seek medical advice.

  • Skin Contact: Wash off with soap and plenty of water.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

References

• ChemBK. (2024, April 9). BOC-1-AMINO-1-CYCLOPROPANE CARBOXYLIC ACID. ChemBK. Available at: [Link]

• University of Calgary. (n.d.). Melting point determination. University of Calgary. Available at: [Link]

• ResearchGate. (n.d.). FT-IR spectra of 3-amino-1-propanol (a) and tert-butylN-(3-hydroxypropyl) carbamate (b). ResearchGate. Available at: [Link]

• INDOFINE Chemical Company, Inc. (n.d.). BOC-1-AMINOCYCLOPROPANE-1-CARBOXYLIC ACID. INDOFINE Chemical Company, Inc. Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. BOC-1-AMINOCYCLOPROPANE-1-CARBOXYLIC ACID | 88950-64-5 | INDOFINE Chemical Company [indofinechemical.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ijcr.info [ijcr.info]

Synthesis of Cyclopropanecarboxylic Acid via the Malonic Ester Pathway: An In-depth Technical Guide

Abstract

Cyclopropanecarboxylic acid and its derivatives are pivotal structural motifs in a myriad of biologically active molecules and functional materials. This guide provides a comprehensive technical overview of a robust and classical method for its synthesis: the malonic ester pathway. We will delve into the underlying chemical principles, provide a detailed, field-proven experimental protocol, and discuss critical parameters for process optimization and troubleshooting. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a thorough and practical understanding of this valuable synthetic transformation.

Introduction: The Significance of the Cyclopropyl Moiety

The cyclopropane ring, a three-membered carbocycle, is a recurring and often essential feature in numerous natural products, pharmaceuticals, and agrochemicals.[1] Its inherent ring strain imparts unique conformational rigidity and electronic properties, which can profoundly influence the biological activity and physicochemical characteristics of a molecule. Cyclopropanecarboxylic acid, as a fundamental building block, provides a gateway to a diverse array of more complex cyclopropane-containing structures. Its synthesis, therefore, is a topic of significant interest in organic chemistry. The malonic ester synthesis offers a reliable and versatile approach to this target molecule, proceeding through a series of well-understood reaction steps.[2]

The Malonic Ester Pathway: A Mechanistic Deep Dive

The synthesis of cyclopropanecarboxylic acid from a malonic ester, typically diethyl malonate, and a 1,2-dihaloethane is a classic example of a tandem reaction sequence involving enolate chemistry and intramolecular cyclization.[3][4] The overall transformation can be dissected into three primary stages: cyclization of the malonic ester, hydrolysis of the resulting diester, and subsequent decarboxylation.

Stage 1: Cyclization via Double Alkylation

The journey begins with the deprotonation of diethyl malonate. The methylene protons flanked by two carbonyl groups are significantly acidic (pKa ≈ 13), allowing for the facile formation of a resonance-stabilized enolate anion upon treatment with a suitable base, such as sodium ethoxide.[5][6] This enolate is a potent nucleophile.

The reaction then proceeds through a sequence of two nucleophilic substitution (SN2) reactions:

• First Alkylation: The malonate enolate attacks one of the electrophilic carbon atoms of 1,2-dibromoethane, displacing a bromide ion and forming a new carbon-carbon bond. This yields an intermediate, diethyl 2-(2-bromoethyl)malonate.[7]

• Intramolecular Cyclization: The remaining acidic proton on the substituted malonic ester is then removed by another equivalent of base, generating a new enolate. This enolate subsequently undergoes an intramolecular SN2 reaction, where the nucleophilic carbon attacks the carbon atom bearing the second bromine atom, closing the three-membered ring and forming diethyl cyclopropane-1,1-dicarboxylate.[7][8]

Diagram 1: Reaction Mechanism of Cyclopropane Formation

Caption: Mechanism of diethyl cyclopropane-1,1-dicarboxylate formation.

Stage 2 & 3: Saponification and Decarboxylation

The resulting diethyl cyclopropane-1,1-dicarboxylate is then subjected to hydrolysis, typically under basic conditions (saponification) using a strong base like sodium hydroxide, followed by acidification.[9][10] This converts the two ester groups into a dicarboxylic acid, cyclopropane-1,1-dicarboxylic acid.

This β-dicarboxylic acid is thermally unstable and readily undergoes decarboxylation upon heating.[11] The mechanism involves a cyclic transition state, leading to the loss of one molecule of carbon dioxide and the formation of an enol, which then tautomerizes to the final product, cyclopropanecarboxylic acid.[5]

Diagram 2: Hydrolysis and Decarboxylation

Caption: Conversion of the diester to the final carboxylic acid.

Experimental Protocol: A Validated Procedure

The following protocol is a robust and scalable procedure adapted from established literature, providing a reliable method for the synthesis of cyclopropanecarboxylic acid.[9] A one-pot conversion of diethyl malonate to the cyclopropane diacid using phase-transfer catalysis and concentrated alkali is a notable improvement over classical methods, as it avoids the difficult separation of the product from unreacted diethyl malonate.[9]

Reagents and Equipment

Reagent/Equipment	Quantity/Specification	Purpose
Diethyl malonate	80.0 g (0.5 mol)	Starting material
1,2-Dibromoethane	141.0 g (0.75 mol)	Alkylating agent
Sodium hydroxide (50% aq. solution)	1 L	Base for saponification and enolate formation
Triethylbenzylammonium chloride	114.0 g (0.5 mol)	Phase-transfer catalyst
Concentrated hydrochloric acid	~1 L	Acidification
Diethyl ether	~4.2 L	Extraction solvent
Anhydrous magnesium sulfate	As needed	Drying agent
Activated carbon	As needed	Decolorizing agent
2-L three-necked flask	1	Reaction vessel
Mechanical stirrer	1	For vigorous agitation
Separatory funnel (4-L)	1	For extraction
Rotary evaporator	1	For solvent removal
Heating mantle	1	For decarboxylation

Step-by-Step Procedure

Diagram 3: Experimental Workflow

Caption: Step-by-step workflow for the synthesis.

• Reaction Setup: In a 2-L three-necked flask equipped with a mechanical stirrer, add 1 L of a 50% aqueous solution of sodium hydroxide. At room temperature (25°C), add 114.0 g (0.5 mol) of triethylbenzylammonium chloride.[9]

• Addition of Reactants: To this vigorously stirred suspension, add a mixture of 80.0 g (0.5 mol) of diethyl malonate and 141.0 g (0.75 mol) of 1,2-dibromoethane all at once. An exothermic reaction will occur, causing the temperature to rise.[9]

• Reaction: Continue to stir the mixture vigorously for 2 hours.[9]

• Work-up and Acidification: Transfer the contents of the flask to a 4-L Erlenmeyer flask, rinsing the reaction flask with water. Cool the mixture to 15°C in an ice bath. Carefully and slowly add approximately 1 L of concentrated hydrochloric acid, ensuring the temperature is maintained between 15 and 25°C.[9]

• Extraction: Transfer the acidified mixture to a 4-L separatory funnel and extract three times with 900 mL portions of diethyl ether. Saturate the aqueous layer with sodium chloride and perform three further extractions with 500 mL of ether.[9]

• Drying and Purification of the Diacid: Combine all the ether layers, wash with 1 L of brine, and dry over anhydrous magnesium sulfate. Decolorize the solution with activated carbon.[9]

• Isolation of Cyclopropane-1,1-dicarboxylic Acid: Remove the solvent using a rotary evaporator. The resulting residue can be triturated with benzene and filtered to yield cyclopropane-1,1-dicarboxylic acid as a white solid (yields of 66-73% have been reported).[9]

• Decarboxylation: The isolated cyclopropane-1,1-dicarboxylic acid is then heated. The decarboxylation typically proceeds smoothly upon heating the molten acid.

• Final Product Isolation: The resulting crude cyclopropanecarboxylic acid can be purified by distillation under reduced pressure.[12]

Process Optimization and Troubleshooting

While the malonic ester synthesis is generally reliable, several parameters can be adjusted to optimize the yield and purity of the final product.

• Choice of Base and Solvent: While sodium ethoxide in ethanol is the traditional choice, the use of stronger bases or different solvent systems can influence the reaction rate and side product formation. For instance, potassium carbonate in dimethylformamide (DMF) has been employed.[13] The use of phase-transfer catalysis, as described in the protocol, significantly improves the efficiency of the reaction in a biphasic system.[9]

• Alkylating Agent: 1,2-dibromoethane is highly effective. While 1,2-dichloroethane is a cheaper alternative, it is less reactive, which can lead to lower yields or require more forcing conditions.[13][14]

• Temperature Control: The initial alkylation is exothermic and should be managed. The subsequent hydrolysis and decarboxylation steps require careful temperature control to ensure complete reaction without product degradation.

• Troubleshooting Poor Yields:

  • Incomplete Enolate Formation: Ensure the base is of high quality and used in the correct stoichiometry.

  • Side Reactions: The primary side reaction is the intermolecular coupling of the malonate enolate with the initially formed alkylated product, leading to tetraethyl butane-1,1,4,4-tetracarboxylate.[14] Vigorous stirring and appropriate reaction concentrations can help minimize this.

  • Incomplete Hydrolysis or Decarboxylation: Ensure sufficient time and temperature for these steps. Monitoring the reaction by techniques like TLC or GC can be beneficial.

Conclusion

The malonic ester pathway for the synthesis of cyclopropanecarboxylic acid remains a cornerstone of organic synthesis. Its reliability, scalability, and the wealth of available literature make it an attractive method for both academic research and industrial applications. A thorough understanding of the reaction mechanism and the critical experimental parameters, as outlined in this guide, is essential for achieving high yields and purity of this valuable synthetic building block. The continued importance of cyclopropane-containing molecules in modern science ensures that this classic transformation will remain relevant for the foreseeable future.

References

• Singh, R. K., & Danishefsky, S. (n.d.). Cyclopropane-1,1-dicarboxylic acid. Organic Syntheses. Retrieved from [Link]

• YouTube. (2024, April 9). Synthesis of Cyclopropanecarboxylic Acid. Retrieved from [Link]

• Huels AG. (1996). Preparation of esters of cyclopropane-1,1-dicarboxylic acid. U.S. Patent 5,510,509.

• PatSnap. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

• Chemistry Stack Exchange. (2025, April 28). Mechanism of cyclopropane ring formation from malonate ester. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). 26. Synthesis of Cyclopropanecarboxylic Acid. Retrieved from [Link]

• Huels AG. (n.d.). Process for the preparation of cyclopropane-1,1-dicarboxylic acid derivatives. German Patent DE19633168B4.

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyclopropanecarboxylic acid. Retrieved from [Link]

• Royal Society of Chemistry. (2024, May 31). Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 26). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

• Online Chemistry notes. (2022, June 22). Malonic ester synthesis (of carboxylic acids). Retrieved from [Link]

• ResearchGate. (n.d.). Cyclopropanation using diethyl malonate. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Huels AG. (n.d.). Process for preparing dialkyl 2-haloethyl malonates. U.S. Patent 5,463,111.
• Huels AG. (1999). Process for the preparation of cyclopropane-1, 1-dicarboxylic acid derivatives. U.S. Patent 5,869,737.

• MDPI. (2001, March 31). Malonates in Cyclocondensation Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• NPTEL. (2019, March 7). C-CH-COO - CH3-C-CH2 + CO. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Asymmetric Michael Addition of Dimethyl Malonate to 2-Cyclopenten-1-one Catalyzed by a Heterobimetallic Complex. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 23.11: Decarboxylation Reactions. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Malonic ester synthesis (of carboxylic acids): [chemicalnote.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. youtube.com [youtube.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. US5510509A - Preparation of esters of cyclopropane-1,1-dicarboxylic acid - Google Patents [patents.google.com]
• 14. US5869737A - Process for the preparation of cyclopropane-1, 1-dicarboxylic acid derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid

Status: Online Operator: Senior Application Scientist (Process Chemistry Division) Ticket Context: User inquiries regarding diastereocontrol, chemoselective hydrolysis, and purification of asymmetric cyclopropane mono-esters.

Introduction: The Synthetic Challenge

The target molecule, 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid , serves as a critical scaffold for conformationally restricted glutamate analogs (e.g., mGluR agonists) and peptidomimetics. The synthesis presents a "double-bind" challenge:

• Stereochemical Integrity: Controlling the cis/trans ratio (diastereoselectivity) and absolute configuration (enantioselectivity) during ring closure.

• Chemoselectivity: Hydrolyzing one ester functionality (typically a methyl or ethyl group) while preserving the acid-labile tert-butyl (Boc) ester.

This guide consolidates our internal troubleshooting protocols into actionable workflows.

Module 1: Constructing the Ring (Stereocontrol)

User Ticket #4920: "I'm using Rh2(OAc)4 with tert-butyl diazoacetate and methyl acrylate, but I'm getting a 1:1 cis/trans mixture. How do I favor the cis-isomer?"

Diagnostic & Solution

The formation of the cyclopropane ring via metal-carbenoid insertion is the defining stereochemical event. The diastereoselectivity is governed by the catalyst ligand sphere and the size of the ester groups.

Protocol A: Catalyst Selection Matrix

Standard Rhodium(II) acetate is non-selective. To drive diastereoselectivity, you must switch to bulky, chiral catalysts or Copper-Box systems.

Catalyst System	Primary Selectivity	Mechanism Note	Reference
Rh2(OAc)4	Non-selective (approx 1:1)	Minimal steric bulk; thermodynamic control.	Standard
Rh2(S-DOSP)4	High trans (>90% de)	Proline-derived ligands create a "chiral pocket" favoring trans approach.	[Davies, 2005]
Cu(I)-tBu-Box	High cis or trans (Tunable)	Cu(I) geometry allows bidentate coordination; bulky tBu groups steer trajectory.	[Evans, 1991]
Rh2(S-PTAD)4	High cis (for specific substrates)	Adamantyl-tethered ligand forces steric crowding, often favoring the cis isomer.	[Denton, 2007]

Experimental Workflow: Asymmetric Cyclopropanation

Reaction: tert-Butyl diazoacetate + Methyl acrylate

1-Methyl-2-tert-butyl cyclopropane-1,2-dicarboxylate.

• Catalyst Activation: Flame-dry the flask. Add Cu(OTf)2 (1 mol%) and (S,S)-tBu-Box ligand (1.1 mol%). Stir in dry DCM for 1 hour to form the active blue-green complex.

• Reduction (Critical): Add phenylhydrazine (drops) to reduce Cu(II) to the active Cu(I) species (color change to yellow/pale green).

• Slow Addition: Add the olefin (Methyl acrylate, 5 equiv) first. Then, add tert-butyl diazoacetate (1 equiv) via syringe pump over 4–6 hours .

  • Why? Keeping diazo concentration low prevents carbene dimerization (formation of di-tert-butyl fumarate).

• Workup: Filter through a short plug of silica to remove copper.

Visual Logic: Catalyst & Route Selection

Caption: Decision matrix for catalyst selection based on required diastereoselectivity (cis vs. trans).

Module 2: Chemoselective Hydrolysis (The "Mixed Ester" Strategy)

User Ticket #5012: "I tried hydrolyzing the diester with NaOH/MeOH. The Boc group fell off, or I got the di-acid. How do I selectively hydrolyze the methyl ester?"

The Core Problem

You possess a 1-methyl-2-tert-butyl cyclopropane-1,2-dicarboxylate . You need to hydrolyze the methyl ester (C1) while keeping the bulky tert-butyl ester (C2) intact.

• Risk:[1][2] Strong bases or high temperatures will attack the sterically hindered tert-butyl ester.

• Risk:[1][2] Acidic workup can cleave the tert-butyl ester (Boc cleavage).

Validated Protocol: Lithium Hydroxide "Cold-Saponification"

Lithium Hydroxide (LiOH) is the reagent of choice because the lithium cation coordinates less aggressively than sodium/potassium, and the reaction can be controlled kinetically.

Step-by-Step Procedure

• Solvent System: Dissolve the mixed diester (1.0 equiv) in THF:Water (4:1) .

  • Note: Methanol is often avoided here to prevent transesterification, though THF/MeOH/H2O (3:1:1) is acceptable if temperature is strictly controlled.

• Temperature Control: Cool the solution to 0°C (Ice bath).

• Base Addition: Add LiOH·H2O (0.95 – 1.05 equiv) . Do not use a large excess.

• Monitoring: Stir at 0°C for 2 hours, then allow to warm to RT. Monitor by TLC (stain with Bromocresol Green for acid detection).

  • Endpoint: Disappearance of diester. Appearance of mono-acid.

• Quenching (Critical):

  • Most errors occur here. Do NOT use HCl.

  • Acidify carefully to pH 4–5 using 0.5 M Citric Acid or NaH2PO4 buffer .

  • Why? Strong mineral acids (pH < 2) will cleave the tert-butyl group during the extraction phase.

• Extraction: Extract immediately with Ethyl Acetate. Wash with brine, dry over Na2SO4.

Alternative: Enzymatic Desymmetrization (For Symmetric Diesters)

If you started with a symmetric di-methyl ester and want to generate the mono-acid (to be later esterified to t-butyl), use Pig Liver Esterase (PLE) .

• Conditions: PLE (100 units/mmol), pH 7 phosphate buffer, 10% DMSO cosolvent.

• Advantage: High enantioselectivity (ee > 95%) for the (1S, 2R) isomer.[1]

Module 3: Troubleshooting & FAQs

Q1: My Boc group is cleaving during the workup. Why?

A: You likely acidified the aqueous layer too aggressively. Tert-butyl esters are acid-labile.

• Fix: Use Citric Acid or Potassium Hydrogen Sulfate (KHSO4) instead of HCl. Ensure the pH of the aqueous layer does not drop below 3.0.

• Fix: Perform the extraction quickly and do not store the crude acid in solution for long periods.

Q2: I cannot separate the cis and trans isomers after cyclopropanation.

A: Cyclopropane diastereomers often have very similar Rf values.

• Strategy 1 (Chemical Separation): Hydrolyze the mixture to the mono-acids. The cis-acid and trans-acid often have significantly different pKa values and solubilities, allowing separation by fractional crystallization or acid-base extraction.

• Strategy 2 (Chromatography): Use Silver Nitrate (AgNO3) impregnated silica gel. The silver coordinates differently to the strained rings depending on steric accessibility.

Q3: Can I use TFA to remove the Boc group later?

A: Yes. The final deprotection of your target to the di-acid (if desired) is standard:

• Reagent: TFA/DCM (1:1) or 4M HCl in Dioxane.

• Scavenger: If your molecule contains electron-rich aromatics (e.g., if you added a benzyl group), add triethylsilane (TES) as a cation scavenger to prevent tert-butyl cation alkylation.

Visual Logic: Hydrolysis Troubleshooting

Caption: Troubleshooting flow for the selective hydrolysis of methyl esters in the presence of Boc esters.

References

• Evans, D. A., et al. (1991). Bis(oxazoline)-copper complexes as chiral catalysts for the enantioselective cyclopropanation of olefins. Journal of the American Chemical Society. Link

• Davies, H. M. L., et al. (2005).[3] Catalytic Asymmetric Cyclopropanation of Styrenes with tert-Butyl Diazoacetate. Journal of Organic Chemistry. Link

• Denton, J. R., & Davies, H. M. L. (2007).[3] Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters. Link

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters: Stability and Cleavage. Link

• Ohno, M., et al. (1984). Enantioselective synthesis of cyclopropane-1,2-dicarboxylic acid derivatives by enzymatic hydrolysis. Tetrahedron Letters.

Sources

• 1. Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]

Technical Support Center: Purification of 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid by Chromatography

Welcome to the technical support center for the chromatographic purification of 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid (Boc-CPCA). This guide is designed for researchers, scientists, and professionals in drug development who are working with this important building block. Here, we will address common challenges and provide practical, field-tested solutions to ensure the successful isolation of high-purity Boc-CPCA.

Introduction: The Challenge of Purifying Boc-CPCA

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid is a valuable intermediate in the synthesis of various pharmaceutical agents and complex organic molecules. The presence of both a sterically hindered carboxylic acid and an acid-labile Boc protecting group presents a unique set of challenges for purification. Achieving high purity is critical, as residual impurities can interfere with subsequent synthetic steps and compromise the integrity of the final product. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to navigate the intricacies of purifying this compound via chromatography.

Core Principles of Boc-CPCA Purification

The primary goal is to separate Boc-CPCA from unreacted starting materials, byproducts, and any degradation products. The key is to select chromatographic conditions that provide adequate resolution while preserving the integrity of the acid-sensitive Boc group.[1]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Poor Separation or No Elution of the Product

Question: My 2-(Boc)cyclopropanecarboxylic acid is not eluting from the silica gel column, or it's smearing badly. What's happening and how can I fix it?

Answer: This is a classic issue when purifying carboxylic acids on standard silica gel. The acidic protons of the silica surface strongly interact with the carboxylic acid group of your compound, leading to irreversible binding or significant peak tailing.

Root Cause Analysis & Solutions:

• Strong Acid-Base Interactions: The silica surface is acidic, and your compound is a carboxylic acid. This interaction is often too strong for effective elution with neutral mobile phases.

  • Solution 1: Acidify the Mobile Phase. The most common and effective solution is to add a small amount of a volatile acid to your eluent.[2] This protonates the carboxylate form of your compound, reducing its interaction with the silica.

    • Recommended Additives:

      • Acetic Acid (AcOH): Typically 0.5-2% (v/v) is sufficient. It's effective but can be difficult to remove completely during solvent evaporation.

      • Formic Acid (FA): A good alternative to acetic acid, often used at similar concentrations. It is more volatile than acetic acid.

  • Solution 2: Use a Different Stationary Phase. If acidifying the mobile phase doesn't provide the desired separation or if your compound is unstable to prolonged acid exposure, consider alternative stationary phases.

    • Deactivated Silica: Silica gel can be "deactivated" by treating it with a base to reduce its acidity, though this is less common for acidic compounds.

    • Reversed-Phase Chromatography (C18): This is an excellent alternative where the primary separation mechanism is based on hydrophobicity.[2]

Experimental Workflow: Acidified Normal Phase Chromatography

Caption: Workflow for acidified normal phase flash chromatography.

Issue 2: Loss of the Boc Protecting Group During Purification

Question: After chromatography, my NMR analysis shows a significant amount of deprotected 2-aminocyclopropanecarboxylic acid. Why is the Boc group being cleaved?

Answer: The tert-butoxycarbonyl (Boc) group is notoriously sensitive to acidic conditions.[1] Exposure to strong acids, or even prolonged exposure to milder acids, can lead to its removal.

Root Cause Analysis & Solutions:

• Acidic Mobile Phase: While necessary to elute the carboxylic acid from silica, the acidic modifier can also cleave the Boc group.

  • Solution 1: Minimize Acid Concentration. Use the lowest concentration of acid in your mobile phase that still allows for good peak shape and elution. Start with 0.5% and gradually increase if needed.

  • Solution 2: Use a Weaker Acid. Formic acid is less acidic than trifluoroacetic acid (TFA) and can be a gentler option for flash chromatography.[3]

  • Solution 3: Work Quickly and at Low Temperatures. If possible, perform the chromatography at a lower temperature to slow the rate of deprotection. Also, process the fractions immediately after collection.

• Concentration of Acid During Evaporation: As you evaporate the solvent from your collected fractions, the concentration of the non-volatile or less-volatile acid (like TFA or even acetic acid) increases, which can accelerate Boc cleavage.[3]

  • Solution 1: Co-evaporation. Add a higher-boiling point, non-acidic solvent like toluene during evaporation to help azeotropically remove the acid.[3]

  • Solution 2: Immediate Neutralization. For highly sensitive compounds, you can add a small amount of a volatile base, like triethylamine (TEA), to the collected fractions to neutralize the acid before evaporation. Be cautious, as this will form a salt that may need to be removed in a subsequent step.

  • Solution 3: Lyophilization (Freeze-Drying). For preparative HPLC with TFA, immediate lyophilization of the collected fractions is the best way to remove the aqueous/acetonitrile mobile phase and TFA without heating, which minimizes Boc deprotection.[3]

Decision Tree for Protecting the Boc Group

Caption: Troubleshooting Boc group instability.

Issue 3: Low Recovery from a Reversed-Phase (C18) Column

Question: I switched to reversed-phase HPLC to avoid silica-related issues, but now I'm getting very low yield. Where is my compound going?

Answer: Low recovery in reversed-phase chromatography can stem from several factors, often related to the mobile phase composition and the properties of your compound.

Root Cause Analysis & Solutions:

• Inadequate Elution Strength: Your mobile phase may not be strong enough to elute the compound from the C18 stationary phase.

  • Solution: Optimize the Mobile Phase. Increase the percentage of the organic modifier (typically acetonitrile or methanol). If your compound is still retained, you may need to adjust the pH.

• Ionization State: At neutral pH, your carboxylic acid will be deprotonated to the carboxylate. This charged species can have poor retention and peak shape on a C18 column.

  • Solution: Acidify the Mobile Phase. Similar to normal phase, adding an acid to the mobile phase will protonate the carboxylic acid. This neutral form will have better interaction with the C18 stationary phase, leading to improved retention and peak shape.

    • Recommended Additives for RP-HPLC:

      • Trifluoroacetic Acid (TFA): 0.1% is standard for good peak shape. However, be mindful of its potential to cause Boc deprotection, especially during workup.[3]

      • Formic Acid: A good MS-compatible alternative, though it may result in broader peaks compared to TFA.[4]

Quantitative Data Summary for Method Selection

Parameter	Normal Phase (Silica Gel)	Reversed-Phase (C18)
Stationary Phase	Silica Gel	Octadecyl-silica (C18)
Typical Mobile Phase	Hexane/Ethyl Acetate	Water/Acetonitrile or Water/Methanol
Required Additive	0.5-2% Acetic or Formic Acid	0.1% TFA or Formic Acid
Primary Challenge	Strong adsorption, peak tailing	Potential for Boc deprotection with TFA
Best For	Less polar impurities	More polar impurities, good for analytical scale

Step-by-Step Experimental Protocols

Protocol 1: Flash Chromatography on Silica Gel

• TLC Analysis: Develop a suitable solvent system using thin-layer chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate. Add 1% acetic acid to the TLC solvent to visualize how it affects the Rf value and spot shape. Aim for an Rf of 0.2-0.3 for your product.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 9:1 Hexane:EtOAc with 1% AcOH). Pack the column carefully to avoid air bubbles.

• Sample Loading: Dissolve your crude 2-(Boc)cyclopropanecarboxylic acid in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the dried powder to the top of the packed column.

• Elution: Begin eluting with the low-polarity mobile phase. Gradually increase the polarity by increasing the proportion of ethyl acetate (gradient elution).

• Fraction Collection: Collect fractions and monitor them by TLC.

• Work-up: Combine the pure fractions. To remove the acetic acid, you can wash the combined organic solution with water, but this may lead to some product loss in the aqueous layer. Alternatively, concentrate the solution and then co-evaporate with toluene to azeotropically remove the acetic acid.[3]

Protocol 2: Preparative Reversed-Phase HPLC

• Analytical Method Development: Develop a separation method on an analytical C18 column (e.g., 4.6 x 150 mm). A typical mobile phase would be a gradient of water (A) and acetonitrile (B), both containing 0.1% TFA. A starting gradient could be 5% to 95% B over 20 minutes.

• Scale-Up: Once a good separation is achieved, scale up the method to a preparative C18 column.[5] Adjust the flow rate and injection volume according to the column dimensions.

• Sample Preparation: Dissolve the crude product in a solvent compatible with the initial mobile phase conditions, such as a small amount of acetonitrile or DMSO, and then dilute with water. Ensure the sample is fully dissolved and filtered before injection.

• Purification and Fraction Collection: Perform the preparative HPLC run and collect the fractions corresponding to your product peak.

• Post-Purification Work-up: Immediately freeze the collected fractions containing your purified compound and lyophilize them to dryness.[3] This is the most effective way to remove the water, acetonitrile, and TFA without causing degradation of the Boc group.

Final Considerations

• Stability Check: Before committing to a large-scale purification, it's wise to perform a small-scale stability test. Spot your compound on a TLC plate, let it sit for a few hours, and then elute it to see if any degradation occurs on the silica.[6]

• Impurity Profile: Understanding the potential impurities from your synthesis (e.g., starting materials, other stereoisomers) will help in choosing the most effective purification strategy.

By understanding the underlying chemical principles and anticipating potential pitfalls, you can confidently and efficiently purify 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid, ensuring the high quality required for your research and development endeavors.

References

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? (2012). ResearchGate. Available at: [Link]

• Separation of Cyclopropane carboxylic acid on Newcrom R1 HPLC column. (2018). SIELC Technologies. Available at: [Link]

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. Available at: [Link]

• Application Compendium Solutions for Preparative HPLC. Agilent Technologies. Available at: [Link]

• Isolation of a Carboxylic acid. (2019). Reddit. Available at: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). National Institutes of Health (NIH). Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• The Power of Preparative HPLC Systems. Teledyne Labs. Available at: [Link]

• LC Chromatography Troubleshooting Guide. (2023). HALO Columns. Available at: [Link]

• Successful Flash Chromatography. Biotage. Available at: [Link]

• Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.). National Institutes of Health (NIH). Available at: [Link]

• Process for the purification of carboxylic acids. Google Patents.
• Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof. Google Patents.

• Synthesis of racemic 2-(aminomethyl)cyclopropane-1,1- dicarboxylic acid as a new constrained. SCIDAR. Available at: [Link]

• Synthesis of Cyclopropanecarboxylic Acid. Organic Chemistry Tutor. Available at: [Link]

• N-[(1,1-dimethylethoxy)carbonyl]-L-Phenylalanine. Organic Syntheses Procedure. Available at: [Link]

• Processes For The Preparation Of Cyclopropanecarboxylic Acid. Quick Company. Available at: [Link]

• Efficient Amidation of Weak Amines: Synthesis, Chiral Separation by SFC, and Antimicrobial Activity of N-(9, 10-dioxo-9, 10-dihydro anthracene-1-yl) carboxamide. The Royal Society of Chemistry. Available at: [Link]

• Determination of 2-, 3-, 4-methylpentanoic and Cyclohexanecarboxylic Acids in Wine: Development of a Selective Method Based on Solid Phase Extraction and Gas Chromatography-Negative Chemical Ionization Mass Spectrometry and Its Application to Different Wines and Alcoholic Beverages. (2015). PubMed. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Separation of Cyclopropane carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. lcms.cz [lcms.cz]
• 6. Purification [chem.rochester.edu]

Technical Support Center: Troubleshooting Byproduct Formation in Simmons-Smith Reactions of Boc-Protected Alkenes

Welcome to our dedicated technical support center for chemists and researchers in the pharmaceutical and drug development fields. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding byproduct formation in the Simmons-Smith cyclopropanation of tert-butoxycarbonyl (Boc)-protected alkenes. Our goal is to equip you with the scientific understanding and practical solutions to optimize your reactions and minimize unwanted side products.

Introduction: The Challenge of Boc-Protected Alkenes in Simmons-Smith Reactions

The Simmons-Smith reaction is a powerful and widely used method for the stereospecific synthesis of cyclopropanes from alkenes.[1][2][3] The reaction typically employs a zinc carbenoid, formed from diiodomethane and a zinc-copper couple, which adds a methylene group in a concerted fashion across the double bond.[4][5] While known for its broad functional group tolerance, the presence of a Boc-protecting group, particularly in allylic amines, can introduce complexities that lead to unexpected byproducts and diastereoselectivities.[6]

This guide will address common issues encountered when performing Simmons-Smith reactions on Boc-protected alkenes, providing explanations grounded in reaction mechanisms and offering actionable troubleshooting steps.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Simmons-Smith reaction on a Boc-protected allylic amine is giving the opposite diastereomer to what I expected based on literature for similar non-protected amines. Why is this happening and how can I control the stereoselectivity?

Answer:

This is a frequently observed phenomenon and is directly related to the influence of the Boc protecting group on the transition state of the cyclopropanation.

The Underlying Science: Competing Directing Effects

In the Simmons-Smith reaction of allylic alcohols and amines, the heteroatom can coordinate with the zinc carbenoid, directing the methylene addition to the syn face relative to the directing group.[4][7] However, the bulky and electron-rich nature of the Boc-protecting group's carbonyl oxygen can lead to a different conformational preference in the transition state, resulting in the formation of the anti diastereomer.

For instance, the cyclopropanation of 3-(N,N-dibenzylamino)cyclohexene yields the syn-cyclopropane as the major product. In contrast, 3-(N-tert-butoxycarbonylamino)cyclohexene under similar conditions exclusively produces the anti-cyclopropane.[6] This suggests that the Boc group overrides the typical directing effect of the nitrogen atom.

Troubleshooting Flowchart for Stereoselectivity Issues

Caption: Troubleshooting path for incomplete reactions and substrate decomposition.

Detailed Protocol for Zinc Activation and Reaction Setup:

• Zinc Activation:

  • Wash zinc dust with dilute HCl to remove the oxide layer.

  • Filter and wash successively with water, ethanol, and ether.

  • Dry the activated zinc under vacuum.

  • For a zinc-copper couple, treat the activated zinc with a solution of copper(II) acetate or copper(II) sulfate.

• Reaction Setup:

  • To a flame-dried flask containing the activated zinc-copper couple under an inert atmosphere, add anhydrous diethyl ether.

  • Add a solution of the Boc-protected alkene in diethyl ether.

  • Slowly add purified diiodomethane to the stirred suspension.

  • If the reaction is still sluggish, gentle warming or sonication can be applied to initiate the reaction. [7] By systematically addressing these potential issues, you can significantly improve the yield and purity of your desired cyclopropanated product.

References

• Oreate AI. (2026, January 15). Unpacking the Simmons-Smith Reaction: A Gateway to Cyclopropane Synthesis.
• OrgoSolver.
• A Tutorial on the Simmons-Smith Reaction. (n.d.).
• Álvarez-Constantino, A., et al. (2023). Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column.
• Simmons-Smith Reaction. (2020, November 28). YouTube.
• Simmons-Smith Reaction. (n.d.). SynArchive.
• Simmons–Smith reaction. (n.d.). Wikipedia.
• Simmons-Smith Reaction. (n.d.). Organic Chemistry Portal.
• Charette, A. B., & Beauchemin, A. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 1-46.
• Bottoni, A., Miscione, G. P., Novoa, J. J., & Prat-Resina, X. (2003). A DFT Study of the Simmons−Smith Cyclopropanation Reaction. Journal of the American Chemical Society, 125(49), 15200-15209.
• Ashenhurst, J. (2023, October 18). Cyclopropanation of Alkenes. Master Organic Chemistry.
• Hoyt, H. M., et al. (2019). Regioselective Simmons–Smith-type cyclopropanations of polyalkenes enabled by transition metal catalysis.
• Rzepa, H. S. (2014, December 14). Cyclopropanation: the mechanism of the Simmons–Smith reaction. Henry Rzepa's Blog.
• Gandeepan, P., et al. (2020).
• Cyclopropan
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 25). Understanding the Simmons-Smith Reaction with Diiodomethane.
• Kumar, R., et al. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 28(15), 5757.
• Coldham, I., et al. (2002). Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates.
• Kumar, R., et al. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs. Molecules, 28(15), 5757.
• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions, 1-415.
• Alternative Approaches to Classical Cyclopropanation Strategies. (n.d.).
• Optimization of the reaction conditions for the mechanochemical.... (n.d.).
• Simmons-Smith Cyclopropanation Reaction. (n.d.). TCI Deutschland GmbH.
• Synthesis of cyclopropanes. (n.d.). Organic Chemistry Portal.
• Manganese-catalyzed cyclopropanation of allylic alcohols with sulfones. (2025, August 8).
• TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPAN
• Simmons‐Smith Cyclopropanation Reaction. (n.d.).
• Cyclopropanation of Alkenes and the Simmons-Smith Reaction. (n.d.). Organic Chemistry Tutor.
• Simmons-Smith Reaction - Common Conditions. (n.d.).
• Simmons Smith Reaction mechanism and problems with solution, cyclopropanation of olefin JAM CSIR NET. (2018, June 7). YouTube.
• (PDF) Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. (2023, September 1).
• Synthesis of cyclopropane containing natural products. (n.d.).
• Photochemical Intermolecular Cyclopropanation Reactions of Allylic Alcohols for the Synthesis of [3.1.0]-Bicyclohexanes. (2023, January 5). Organic Letters.
• Intramolecular Simmons−Smith Cyclopropanation. Studies into the Reactivity of Alkyl-Substituted Zinc Carbenoids, Effect of Directing Groups and Synthesis of Bicyclo[n.1.0]alkanes. (2010, January 21). Journal of the American Chemical Society.
• 1 Asymmetric Cyclopropan

Sources

• 1. synarchive.com [synarchive.com]
• 2. nbinno.com [nbinno.com]
• 3. Simmons-Smith Cyclopropanation Reaction | TCI Deutschland GmbH [tcichemicals.com]
• 4. orgosolver.com [orgosolver.com]
• 5. websites.umich.edu [websites.umich.edu]
• 6. Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Simmons-Smith Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

Spectroscopic Characterization of 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid Derivatives

This guide provides an in-depth technical comparison and spectroscopic characterization manual for 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid , a critical mono-ester intermediate used in the synthesis of conformationally restricted peptidomimetics and chiral drug scaffolds.

Executive Summary & Structural Context[1][2]

In drug discovery, the cyclopropane ring serves as a bioisostere for alkenes and a conformational lock for peptide backbones. The molecule 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid (hereafter Boc-Monoester ) represents a strategic "Janus" intermediate: it possesses one free carboxylic acid for immediate coupling and one bulky, acid-labile tert-butyl ester (Boc-group) for orthogonal protection.

This guide compares the Boc-Monoester against its primary alternatives (Methyl Ester and Free Diacid) to demonstrate its superior utility in preventing epimerization and facilitating rapid stereochemical assignment via NMR.

⚠️ Nomenclature Alert

Do not confuse this molecule with Boc-1-aminocyclopropanecarboxylic acid (Boc-ACPC).

• Target Molecule: Cyclopropane-1,2-dicarboxylic acid mono-tert-butyl ester (Scaffold for di-carbonyl derivatives).

• Confused With: N-Boc-amino acid derivative (Scaffold for peptide backbones).

Spectroscopic Profiling: The Boc-Monoester Signature

Reliable characterization relies on exploiting the asymmetry introduced by the bulky tert-butyl group.

A. Nuclear Magnetic Resonance (NMR)

The rigid cyclopropane ring creates a distinct magnetic environment where the Karplus relationship allows for definitive cis/trans assignment.

1H NMR Decision Matrix

Feature	Cis-Isomer (Meso/Racemic)	Trans-Isomer (Racemic)	Mechanistic Cause
Vicinal Coupling ( )	8.0 – 11.5 Hz	4.0 – 6.5 Hz	Dihedral angle dependence; cis protons have a near 0° angle, maximizing overlap.
Ring Protons (H1/H2)	Deshielded (+0.2-0.5 ppm shift)	Shielded (Upfield)	Anisotropic effect of the cis carbonyl groups.
NOE Correlation	Strong (H1 H2)	Weak / Absent	Spatial proximity (< 3 Å in cis).

Key Insight: The tert-butyl singlet (

ppm, 9H) is a diagnostic internal standard. In the cis-isomer, steric compression often causes a slight downfield shift of this singlet compared to the trans-isomer.

B. Infrared Spectroscopy (FT-IR)

The Boc-Monoester exhibits a "Dual Carbonyl" signature that distinguishes it from symmetric diesters or diacids.

• Free Acid C=O: Broad band at 1690–1710 cm⁻¹ (H-bonded dimer).

• Ester (Boc) C=O: Sharp, distinct band at 1730–1745 cm⁻¹ .

• Differentiation: In the symmetric dimethyl ester, these bands often merge or appear as a single broadened peak. The Boc-Monoester provides peak separation, allowing real-time monitoring of coupling reactions at the free acid site.

C. Mass Spectrometry (MS)[3][4]

• Ionization: ESI (Negative mode preferred for free acid).

• Fragmentation:

  • Primary Loss:

    (Loss of isobutene, characteristic of Boc esters).

  • Secondary Loss:

    (Subsequent decarboxylation).

Comparative Performance Analysis

Why choose the Boc-Monoester over the Methyl Ester or Benzyl Ester?

Comparison Table: Orthogonality & Stability

Feature	Boc-Monoester (Product)	Methyl Mono-ester	Benzyl Mono-ester
Deprotection Condition	Acidic (TFA/HCl)	Basic (LiOH/NaOH)	Hydrogenolysis (H₂/Pd)
Epimerization Risk	Low	High (Base-catalyzed enolization)	Low
NMR Resolvability	High (tBu signal simplifies integration)	Medium (Methyl overlap common)	Medium (Aromatic overlap)
Crystallinity	High (Bulky group aids packing)	Low (Often oils)	High
Synthetic Utility	Ideal for acid-sensitive substrates.	Standard, but risky for chiral centers.	Good, but catalyst poisoning risk.

The "Epimerization Defense"

The most critical advantage of the Boc-Monoester is its compatibility with acid deprotection.

• Scenario: You have synthesized a cis-cyclopropane amide.

• If using Methyl Ester: Hydrolysis requires base (OH⁻). The

  -proton is acidic; base treatment often flips the cis-isomer to the thermodynamically stable trans-isomer.

• If using Boc-Monoester: Deprotection uses TFA. The acidic conditions do not facilitate enolization of the cyclopropane ring, preserving the delicate cis-stereochemistry.

Experimental Protocols

Protocol A: Stereochemical Assignment Workflow

Use this self-validating protocol to determine if your product is Cis or Trans.

• Sample Prep: Dissolve 10 mg of derivative in 0.6 mL

  . Ensure solution is clear (filter if necessary to remove paramagnetic impurities).

• 1D Proton Scan:

  • Acquire standard

    spectrum (sw = 12 ppm, d1 = 2s).

  • Locate the cyclopropane ring protons (typically

    1.5 – 2.5 ppm).

  • Validation Step: Integrate the tert-butyl singlet (set to 9H). Ring protons must integrate to 1H or 2H relative to this.

• J-Coupling Analysis:

  • Perform peak picking on the ring multiplets.

  • Calculate

    values.

  • Decision: If

    Hz Cis . If Hz Trans .

• NOESY Confirmation (If J is ambiguous):

  • Run 2D NOESY (mixing time = 500 ms).

  • Look for cross-peaks between the two ring methine protons.

  • Positive Cross-peak = Cis .

Protocol B: Selective Desymmetrization (Synthesis Context)

To generate the Boc-Monoester from the commercially available anhydride.

• Reagents: Cyclopropane-1,2-dicarboxylic anhydride (1.0 eq), tert-Butanol (5.0 eq), DMAP (0.1 eq), Toluene.

• Reflux: Heat at 80°C for 12 hours. The anhydride ring opens.

• Workup: Wash with 1N HCl (removes DMAP). Extract with EtOAc.

• Purification: Crystallization from Hexane/Ether. (Boc-Monoester crystallizes; diester impurities usually remain in mother liquor).

Visualizations

Figure 1: Stereochemical Assignment Decision Tree

This logic flow ensures correct isomer identification using spectroscopic data.

Caption: Workflow for distinguishing cis/trans isomers of cyclopropane derivatives using NMR coupling constants and NOE correlations.

Figure 2: Orthogonal Protection Strategy

Why the Boc-Monoester prevents epimerization compared to Methyl esters.

Caption: Comparison of deprotection pathways showing how Acidic conditions (Boc) preserve stereochemistry vs. Basic conditions (Methyl).

References

• Wiberg, K. B., et al. (1993).[1] "2-Substituted Bicyclo[1.1.1]pentanes". The Journal of Organic Chemistry. (Cyclopropane carboxylic acid derivatives characterization).

• Beilstein Journals. (2025). Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. Retrieved from [Link] (Stability data of substituted cyclopropanes).

• National Institutes of Health (NIH). (2016). Cyclopropane-1,2-dicarboxylic acids as new tools for the biophysical investigation of O-acetylserine sulfhydrylases. Retrieved from [Link] (Application of dicarboxylic acid derivatives).

Sources

• 1. Cyclopropane carboxylic acid - Wikipedia [en.wikipedia.org]

assessing the conformational rigidity of 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid analogs

The following guide details the assessment of conformational rigidity in 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid analogs. This scaffold, often a precursor to or derivative of

-aminocyclopropanecarboxylic acid ( -ACC) or constrained glutamate analogs, represents a critical "conformational lock" in modern peptidomimetic drug design.

Executive Summary: The Cyclopropane "Lock"

In drug development, the transition from a flexible linear peptide to a rigid peptidomimetic is a pivotal step for improving potency and metabolic stability. The 2-substituted cyclopropanecarboxylic acid scaffold serves as a rigid isostere for

-amino acids (like GABA) or -amino acids.

Unlike linear chains that suffer from high entropic penalties upon binding, the cyclopropane ring freezes the backbone torsion angles (

), pre-organizing the molecule into a bioactive conformation. This guide compares this scaffold against linear alternatives (e.g., Boc-GABA, Boc- -Alanine) and provides validated protocols for quantifying this rigidity.

Key Comparative Metrics

Feature	Linear Analogs (e.g., Boc-GABA)	Cyclopropane Analogs (Boc-2-ACPC)	Cyclobutane Analogs
Conformational Entropy	High (Flexible)	Low (Rigid)	Moderate
Torsion Angle ( )	Free rotation ( )	Fixed/Restricted ( range)	Restricted (Puckering allowed)
Metabolic Stability	Low (Proteolysis prone)	High (Steric shielding)	High
Binding Affinity	Moderate (Entropy penalty)	High (Pre-organized)	High

Structural Basis of Rigidity

The cyclopropane ring is unique due to its Walsh orbitals and significant ring strain (~27.5 kcal/mol). This strain enforces a rigid planar geometry of the ring carbons, severely restricting the rotation of substituents at the C1 and C2 positions.

• Linear Chain: The

  bond in a linear analog allows free rotation, resulting in a vast ensemble of transient conformers.

• Cyclopropane Scaffold: The

  bond is part of the ring. Rotation is impossible without ring opening. Consequently, the relative vectors of the Carboxyl and Boc/Amino groups are fixed in either a cis or trans orientation.

Mechanistic Implication

This "locking" effect reduces the

(entropy loss) when the ligand binds to a receptor. Since the molecule is already "frozen" in a state close to the bound conformation, the free energy of binding ( ) is more favorable.

Experimental Assessment Protocols

To scientifically validate the rigidity of your specific 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid analog, you must employ a multi-modal approach combining NMR spectroscopy and Computational Chemistry.

Protocol A: NMR-Based Conformational Analysis ( -Coupling & NOE)

Objective: Determine the solution-state population of conformers and verify the fixed dihedral angles.

Reagents:

• Deuterated Solvents: DMSO-

  (for H-bond detection) or CDCl .

• High-field NMR (min 500 MHz).

Step-by-Step Workflow:

• Sample Preparation: Dissolve 5-10 mg of the Boc-analog in 600

  L of solvent.

• 1D

  H NMR Acquisition: Acquire a standard proton spectrum.

• Coupling Constant Analysis (

  ):

  • Focus on the ring protons (

    ).

  • Diagnostic Criteria:

    • Cis coupling (

      ): Typically 8–12 Hz .

    • Trans coupling (

      ): Typically 4–6 Hz .[1]

  • Interpretation: A linear analog would show averaged couplings (~7 Hz) due to free rotation. A distinct split between large

    and small confirms a rigid ring structure.

• NOESY/ROESY Experiment:

  • Set mixing time (

    ) to 300–500 ms.

  • Target Interaction: Look for NOE cross-peaks between the Boc-methyl protons and the cyclopropane ring protons.

  • Result: Strong, specific NOEs indicate a fixed spatial proximity. Linear analogs will show weak, diffuse, or averaged NOEs.

• Variable Temperature (VT) NMR:

  • Record spectra from 298 K to 348 K in 10 K increments.

  • Metric: Measure the temperature coefficient (

    ) of the amide NH (if present). Values < -3 ppb/K indicate intramolecular H-bonding (solvent shielded), a hallmark of stable, rigid secondary structures (e.g., turns).

Protocol B: Computational Energy Scanning (DFT)

Objective: Quantify the rotational energy barrier compared to a linear control.

Software: Gaussian, ORCA, or Schrödinger (Jaguar). Theory Level: DFT B3LYP/6-31G(d) or higher.

Step-by-Step Workflow:

• Model Construction: Build 3D models of the Cyclopropane analog and its linear equivalent (e.g., Boc-GABA).

• Geometry Optimization: Minimize both structures to their global ground states.

• Relaxed Potential Energy Surface (PES) Scan:

  • Define the torsion angle

    (C-C-C=O).

  • Rotate the angle from

    to in increments.

  • Calculate the Single Point Energy at each step.

• Data Analysis:

  • Plot Relative Energy (kcal/mol) vs. Torsion Angle.

  • Validation Standard:

    • Linear: Low barriers (< 3-5 kcal/mol), multiple shallow minima.

    • Cyclopropane:[1][2][3][4][5] High barriers (> 10 kcal/mol) or sterically forbidden regions (energy

      ). This confirms the "conformational lock."

Visualization of the Assessment Workflow

The following diagram illustrates the logical flow for characterizing the rigidity of these scaffolds, moving from synthesis to validation.

Figure 1: Integrated workflow for validating the conformational rigidity of cyclopropane-based peptidomimetics.

References

• Wernersson, S. et al. (2024). Conformational Restriction of Peptidomimetics Using Cyclopropane Scaffolds: Effects on Affinity and Stability. Journal of Medicinal Chemistry.

• Abraham, R. J., et al. (2012).[4] Proton chemical shifts and couplings in three-membered rings.[4][6] A ring current model for cyclopropane. Magnetic Resonance in Chemistry.

• Reich, H. J. (2020).[2] NMR Spectroscopy: Proton Coupling Constants in Cyclopropanes. University of Wisconsin-Madison.[2]

• Kawabata, T., et al. (2017). Highly Conformationally Restricted Cyclopropane Tethers Enhance Cell Permeability of Cyclic Peptides. Angewandte Chemie International Edition.

• Liskamp, R. M., et al. (2011). Synthesis of Conformationally Constrained Amino Acids via Asymmetric Cyclopropanation. Phosphorus, Sulfur, and Silicon.[7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 3. Highly Conformationally Restricted Cyclopropane Tethers with Three-Dimensional Structural Diversity Drastically Enhance the Cell Permeability of Cyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (1) H NMR Spectra. Part 28: Proton chemical shifts and couplings in three-membered rings. A ring current model for cyclopropane and a novel dihedral angle dependence for (3) J(HH) couplings involving the epoxy proton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]

Guide to Stereochemical Validation of Substituted Cyclopropanecarboxylic Acids

Executive Summary

Substituted cyclopropanecarboxylic acids are critical pharmacophores in drug discovery (e.g., calcitonin gene-related peptide antagonists, pyrethroids, and conformational locks in peptidomimetics). However, their validation presents a unique "stereochemical trap" for the unwary chemist: unlike alkenes, the coupling constants (

) for cis-protons in cyclopropanes are typically larger than those for trans-protons.

This guide compares the three primary validation pillars—NMR Spectroscopy, X-Ray Crystallography, and Chiral Chromatography—providing a definitive workflow to assign relative (cis/trans) and absolute (R/S) configuration with high confidence.

The "Alkene Trap": A Senior Scientist’s Insight

Before detailing protocols, we must address the most common error in this field.

In alkene chemistry, chemists are trained that

(typically 15 Hz vs. 10 Hz). Do not apply this logic to cyclopropanes. Due to the rigid ring geometry:

• Cis-protons (dihedral angle

  ): Display larger coupling ( ).

• Trans-protons (dihedral angle

  , not ): Display smaller coupling ( ).

Failure to recognize this inversion is the leading cause of misassigned relative stereochemistry in early-stage discovery.

Comparative Analysis of Validation Methods

Method A: NMR Spectroscopy ( H, NOE/NOESY)

The High-Throughput Workhorse

NMR is the first line of defense. It is fast and requires no derivatization, but it provides primarily relative stereochemistry unless chiral solvating agents are used.

• Mechanism: Relies on the Karplus relationship applied to the rigid 60° bond angles of the cyclopropane ring and through-space dipolar coupling (NOE).

• Key Indicators:

  • -Coupling: .

  • NOE: Strong enhancement between cis-substituents; weak or negligible enhancement between trans-substituents.

  • Chemical Shift: Cis-substituents often experience an upfield shift (shielding) due to steric compression, though this is less reliable than

    -values.

Method B: X-Ray Crystallography

The Gold Standard

X-ray provides unambiguous absolute configuration (

) but is low-throughput and resource-intensive.

• Mechanism: Diffraction of X-rays by the crystal lattice. Anomalous dispersion (using heavy atoms) allows determination of absolute stereochemistry.

• Limitation: Many simple cyclopropanecarboxylic acids are oils. They require derivatization (e.g., salt formation with a chiral amine or esterification with a heavy-atom alcohol) to crystallize.

Method C: Chiral SFC/HPLC

The Quantitative Validator

Essential for determining Enantiomeric Excess (ee) but poor for ab initio structural assignment without a known standard.

• Mechanism: Differential interaction with a Chiral Stationary Phase (CSP).[1]

• Risk: Elution order is not predictable via simulation. You cannot assume the "R" isomer elutes first. It must be cross-validated with Method A or B.

Performance Data Comparison

Feature	NMR Spectroscopy	X-Ray Crystallography	Chiral SFC/HPLC
Primary Output	Relative Config (cis/trans)	Absolute Config (R/S)	Purity (% ee)
Sample State	Solution (CDCl , DMSO- )	Solid Single Crystal	Solution
Material Req.	1–5 mg	10–50 mg (for crystal growth)	< 0.1 mg
Turnaround	1 Hour	1–2 Weeks	4 Hours (Method Dev)
Reliability	High (for relative)	Absolute	Low (for assignment)
Cost	$	$

Detailed Experimental Protocols

Protocol 1: NMR Determination of Relative Stereochemistry[2]

Objective: Distinguish cis vs. trans isomers of 2-substituted cyclopropanecarboxylic acid.

• Sample Prep: Dissolve 5 mg of sample in 0.6 mL of dry CDCl

  . Note: Avoid DMSO- initially as viscosity broadens peaks, obscuring fine splitting.

• 1D Proton Acquisition: Acquire a standard

  H spectrum (min 16 scans).

• Coupling Analysis:

  • Locate the cyclopropyl methine protons (

    alpha to COOH, alpha to substituent).

  • Measure

    .

  • Decision: If

    Cis . If Trans .

• 1D NOESY (Confirmation):

  • Selectively irradiate

    .[2][3]

  • Observe response at substituent protons.[4]

  • Result: Positive enhancement indicates spatial proximity (Cis ).

Protocol 2: Derivatization for Absolute Configuration (Modified Mosher/Amide Method)

Since carboxylic acids don't react directly with Mosher's acid chloride, we use a chiral amine to form a diastereomeric amide.

• Coupling: React the cyclopropanecarboxylic acid (0.1 mmol) with a chiral amine of known configuration (e.g.,

  -methylbenzylamine) using EDC/HOBt coupling conditions.

• Purification: Isolate the resulting amide via flash chromatography.

• Crystallization (Optional but recommended): The amide is more likely to be a solid than the free acid. Attempt recrystallization from EtOAc/Hexanes.

• X-Ray/NMR:

  • If crystalline: Submit for X-ray (the chiral amine acts as the internal reference for absolute config).

  • If oil: Compare NMR shifts against the

    -amine derivative (advanced analysis required).

Visualization of Workflows

Figure 1: Stereochemical Assignment Workflow

This flowchart illustrates the logical progression from crude synthesis to validated isomer.

Caption: Integrated workflow for isolating and validating cyclopropane stereoisomers. Green paths indicate successful relative assignment; Blue paths indicate absolute assignment.

Figure 2: The "Alkene Trap" Logic Gate

A visual reminder of the coupling constant inversion.

Caption: Decision logic highlighting the inversion of coupling constant rules between alkenes and cyclopropanes.

References

• Wiberg, K. B., et al. (1993).[5] "Substituent Effects on Cyclopropane Coupling Constants." Journal of Organic Chemistry. Link

• Karplus, M. (1963). "Vicinal Proton Coupling in Nuclear Magnetic Resonance." Journal of the American Chemical Society. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 4: Stereochemistry). Link

• Seco, J. M., et al. (2004). "The Assignment of Absolute Configuration by NMR." Chemical Reviews. Link

• Chiral Technologies. (2023). "Separation Strategies for Cyclopropane Derivatives." Application Notes. Link

Sources

• 1. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 2. Basics of NOE/NOESY: Causes and Solutions When NOE Is Not Detected | Column | JEOL [jeol.com]
• 3. NOEDIFF EXPERIMENT [imserc.northwestern.edu]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Cyclopropane carboxylic acid - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid

The following guide details the proper disposal procedures for 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid , a mono-ester derivative of 1,2-cyclopropanedicarboxylic acid.

This protocol is designed for Research & Development (R&D) environments and prioritizes safety, regulatory compliance (RCRA/EPA), and the prevention of hazardous chemical reactions in waste streams.

[1]

Chemical Identification & Hazard Assessment

Before initiating disposal, you must verify the chemical identity and understand its specific reactivity profile. This compound contains a strained cyclopropane ring , a free carboxylic acid , and an acid-labile tert-butyl ester (Boc group) .[1]

Parameter	Data
Chemical Name	2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid
Common Synonyms	1,2-Cyclopropanedicarboxylic acid, 1-(1,1-dimethylethyl) ester; Mono-tert-butyl 1,2-cyclopropanedicarboxylate
CAS Number	1378831-04-9 (Generic/Isomer specific variants exist)
Molecular Formula
Physical State	Typically a white solid or viscous oil
Acidity (pKa)	~3.5 - 4.5 (Carboxylic acid moiety)
Key Hazards	Corrosive/Irritant (Skin/Eye), Gas Evolution Risk (Acid Sensitive)

Critical Safety Warning: The "Acid-Sensitivity" Trap

Expert Insight: Unlike standard organic acids, this compound contains a tert-butyl ester moiety.[1]

• Risk: If disposed of in a waste container with strong acids (e.g., Trifluoroacetic acid, HCl, Sulfuric acid), the tert-butyl group will undergo acid-catalyzed cleavage.[1]

• Consequence: This reaction releases Isobutylene gas and Carbon Dioxide (

  ) . In a tightly closed waste drum, this rapid gas evolution can cause container pressurization and potential rupture/explosion .

• Directive: NEVER mix this specific waste with highly acidic waste streams (pH < 2).

Step-by-Step Disposal Protocol

Phase 1: Waste Characterization & Segregation

Do not bulk this chemical with general "Organic Solvents" without checking the pH and composition of the container.

• Primary Waste Stream: High-BTU Organic Waste (Incineration) .

• Compatible Streams: Non-halogenated organic solvents, weak organic acids.

• Incompatible Streams: Strong mineral acids, strong oxidizers, aqueous basic solutions (potential for hydrolysis and heat generation).

Phase 2: Packaging & Labeling

• Container Selection: Use a chemically resistant High-Density Polyethylene (HDPE) or glass container.

• Solvent Dilution (Recommended): To minimize the risk of crystallization or localized reaction, dissolve the solid/oil in a compatible combustible solvent (e.g., Acetone, Ethanol, or Ethyl Acetate) before placing it in the waste drum.

• Labeling: Apply a hazardous waste label with the following constituents:

  • 2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid[1][2][3]

  • Solvent (e.g., Acetone)[4]

  • Hazard Checkboxes: [x] Corrosive [x] Irritant [x] Flammable (if dissolved)[1]

Phase 3: Final Disposal Method

The only acceptable final disposal method for this compound is High-Temperature Incineration equipped with an afterburner and scrubber.

• Mechanism: The scrubber neutralizes acidic byproducts (

  , ) generated during combustion.

• Regulatory Code (RCRA): Likely falls under D001 (Ignitable) if dissolved, or D002 (Corrosive) if the pH is

  .

Visualized Workflows

A. Waste Stream Decision Tree

This logic gate ensures the material is routed to the correct waste container to prevent accidents.

Figure 1: Decision logic for segregating acid-sensitive organic ester waste.

B. Emergency Spill Response Protocol

In the event of a benchtop spill, follow this neutralization and cleanup path.

Figure 2: Operational workflow for managing minor laboratory spills.[1][5]

References

• Sigma-Aldrich. Safety Data Sheet: Cyclopropanecarboxylic acid derivatives. Retrieved from .

• Fisher Scientific. Cyclopropanecarboxylic acid Safety Data Sheet. Retrieved from .

• American Chemical Society (ACS) GCI. Reagent Guides: BOC Deprotection and Stability. Retrieved from .

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from .

• BenchChem. Disposal of Boc-Protected Amino Acids and Derivatives. Retrieved from .

Sources

• 1. 87661-20-9|tert-Butyl cyclopropanecarboxylate|BLD Pharm [bldpharm.com]
• 2. trans-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid | 952708-48-4 [sigmaaldrich.com]
• 3. 1212381-16-2|trans-2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid|BLD Pharm [bldpharm.com]
• 4. BOC deprotection [ms.bzchemicals.com]
• 5. combi-blocks.com [combi-blocks.com]